2-(Dimethylamino)acetaldehyde hydrochloride
Overview
Description
2-(Dimethylamino)acetaldehyde hydrochloride is a compound that can be used to synthesize Muscarine analogues . It is a controlled substance and not for sale in certain territories .
Molecular Structure Analysis
The molecular formula of 2-(Dimethylamino)acetaldehyde hydrochloride is C4H10ClNO . The InChI code is 1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H .Physical And Chemical Properties Analysis
2-(Dimethylamino)acetaldehyde hydrochloride is a solid substance . It has a molecular weight of 123.58 . The compound is hygroscopic and should be stored at 4°C, away from moisture .Scientific Research Applications
Synthesis of Muscarine Analogues
“2-(Dimethylamino)acetaldehyde hydrochloride” can be used in the synthesis of Muscarine analogues . Muscarine is a naturally occurring alkaloid found in certain mushrooms. It is a non-selective agonist for the muscarinic acetylcholine receptor. Muscarine analogues could be used in research related to the nervous system and diseases related to acetylcholine receptors.
Chemical Research
This compound, with a molecular weight of 123.58 and a linear formula of C4H10ClNO , can be used in various chemical research applications. Its properties make it suitable for use in a variety of chemical reactions and syntheses.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound can be used to synthesize muscarine analogues . Muscarine is a natural product found in certain mushrooms, and it is known to target muscarinic acetylcholine receptors in the nervous system.
Mode of Action
Given its use in synthesizing Muscarine analogues , it may interact with muscarinic acetylcholine receptors, similar to Muscarine.
properties
IUPAC Name |
2-(dimethylamino)acetaldehyde;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUFMJROCMFQILX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00552337 |
Source
|
| Record name | (Dimethylamino)acetaldehyde--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)acetaldehyde hydrochloride | |
CAS RN |
125969-54-2 |
Source
|
| Record name | (Dimethylamino)acetaldehyde--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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